Cas no 2230807-40-4 (3-(piperazin-1-yl)pentanenitrile dihydrochloride)

• Product Name: 3-(piperazin-1-yl)pentanenitrile dihydrochloride
• CAS No: 2230807-40-4
• MF: C₉H₁₈ClN₃
• MW: 203.712320804596
• MDL: MFCD31667849
• CID: 5326211
• PubChem ID: 137965761
• Update Time: 2025-10-18

3-(piperazin-1-yl)pentanenitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(piperazin-1-yl)pentanenitrile dihydrochloride

• MDL： MFCD31667849
• Inchi： 1S/C9H17N3.ClH/c1-2-9(3-4-10)12-7-5-11-6-8-12;/h9,11H,2-3,5-8H2,1H3;1H
• InChI Key： UTIKFXRSMYYIFI-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(CC)CC#N.Cl

Additional information on 3-(piperazin-1-yl)pentanenitrile dihydrochloride

Introduction to 3-(piperazin-1-yl)pentanenitrile dihydrochloride (CAS No. 2230807-40-4)

3-(piperazin-1-yl)pentanenitrile dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2230807-40-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are well-documented for their versatile biological activities. The structural motif of piperazine, characterized by a six-membered ring containing two nitrogen atoms, imparts unique pharmacological properties that make such derivatives valuable in drug discovery and development.

The chemical structure of 3-(piperazin-1-yl)pentanenitrile dihydrochloride consists of a pentanenitrile backbone substituted with a piperazine moiety at the C3 position. The presence of the nitrile group (-CN) enhances its potential as a bioactive scaffold, while the dihydrochloride salt form improves its solubility and stability, making it more suitable for various applications in synthetic chemistry and biological assays.

In recent years, there has been growing interest in piperazine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating neurological disorders, infectious diseases, and inflammatory conditions. The nitrile group in 3-(piperazin-1-yl)pentanenitrile dihydrochloride is particularly noteworthy, as it can participate in hydrogen bonding interactions and serve as a site for further functionalization, enabling the design of more complex and targeted molecules.

One of the most compelling aspects of 3-(piperazin-1-yl)pentanenitrile dihydrochloride is its utility as a building block in medicinal chemistry. Its structural features allow for easy modification at multiple positions, facilitating the synthesis of novel analogs with enhanced pharmacological properties. Researchers have leveraged this compound to develop potential therapeutic agents that modulate various biological pathways. For instance, derivatives of piperazine have shown promise in inhibiting enzymes involved in cancer progression and in modulating neurotransmitter receptors.

The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications. Salting helps to enhance the compound's solubility in aqueous solutions, which is crucial for formulation development and biological testing. Additionally, the salt form provides better crystalline stability, ensuring consistent quality and purity throughout the synthesis and purification processes.

Recent studies have highlighted the importance of piperazine derivatives in addressing emerging therapeutic challenges. For example, research has demonstrated that modifications to the piperazine ring can significantly alter the binding affinity and selectivity of compounds targeting specific biological targets. This flexibility makes 3-(piperazin-1-yl)pentanenitrile dihydrochloride a valuable tool for medicinal chemists seeking to optimize drug candidates.

The nitrile group in 3-(piperazin-1-yl)pentanenitrile dihydrochloride also offers opportunities for further chemical transformations. Nitriles can be hydrolyzed to carboxylic acids or reduced to amides, providing multiple pathways for generating diverse chemical libraries. This adaptability is particularly useful in high-throughput screening programs aimed at identifying lead compounds for drug development.

In conclusion, 3-(piperazin-1-yl)pentanenitrile dihydrochloride (CAS No. 2230807-40-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential for further functionalization, make it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for piperazine derivatives, compounds like this are poised to play a crucial role in addressing unmet medical needs.